![molecular formula C20H16F3N3O B2616738 N-([2,3'-bipyridin]-4-ylmethyl)-2-(3-(trifluoromethyl)phenyl)acetamide CAS No. 2034542-85-1](/img/structure/B2616738.png)
N-([2,3'-bipyridin]-4-ylmethyl)-2-(3-(trifluoromethyl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-([2,3'-bipyridin]-4-ylmethyl)-2-(3-(trifluoromethyl)phenyl)acetamide, commonly known as BPTF inhibitor, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in cancer research.
Scientific Research Applications
Rearrangement Reactions
- The compound is involved in rearrangement reactions. A study by Getlik et al. (2013) describes the reaction of similar pyridines with acyl chlorides, leading to products with a two-carbon insertion via nucleophilic aromatic substitution (Getlik et al., 2013).
Antimicrobial Activity
- Research by Fahim and Ismael (2019) indicates that derivatives of acetamide, related to the compound , exhibit good antimicrobial activity. These compounds have potential applications in developing new antimicrobial agents (Fahim & Ismael, 2019).
Corrosion Inhibition
- Acetamide derivatives, which are structurally related, have been explored as corrosion inhibitors. A study by Yıldırım and Çetin (2008) demonstrates that these compounds can prevent corrosion in acidic and mineral oil mediums, suggesting potential applications in materials science (Yıldırım & Çetin, 2008).
Muscarinic Receptor Antagonism
- Mitsuya et al. (2000) synthesized a series of phenylacetamides for potential use as muscarinic M(3) receptor antagonists. This suggests that related compounds like N-([2,3'-bipyridin]-4-ylmethyl)-2-(3-(trifluoromethyl)phenyl)acetamide could have applications in the treatment of urinary tract disorders, irritable bowel syndrome, and respiratory disorders (Mitsuya et al., 2000).
Anticancer Activity
- The compound N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, structurally similar to the compound , has been studied for its anticancer properties. Sharma et al. (2018) confirmed its activity through in silico modeling targeting the VEGFr receptor, suggesting potential applications in cancer treatment (Sharma et al., 2018).
DNA Interactions
- Kelly et al. (1985) investigated the binding of similar bipyridine complexes to DNA, providing insights into potential applications in gene therapy or drug delivery systems (Kelly et al., 1985).
Fluorescent Sensing
- Kan and Wen (2017) synthesized a coordination polymer with bipyridine components for dual functional fluorescent sensing. This suggests potential applications of similar compounds in environmental monitoring or detection technologies (Kan & Wen, 2017).
properties
IUPAC Name |
N-[(2-pyridin-3-ylpyridin-4-yl)methyl]-2-[3-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16F3N3O/c21-20(22,23)17-5-1-3-14(9-17)11-19(27)26-12-15-6-8-25-18(10-15)16-4-2-7-24-13-16/h1-10,13H,11-12H2,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUVPOWUSUZIOBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CC(=O)NCC2=CC(=NC=C2)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-([2,3'-bipyridin]-4-ylmethyl)-2-(3-(trifluoromethyl)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.